Cas no 138878-99-6 (1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-)
138878-99-6 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-
CAS No:138878-99-6
MF:C16H21NO
MW:243.344044446945
CID:1256146
Update Time:2024-08-03
1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)-
- 1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)- (9CI)
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- Inchi: 1S/C16H21NO/c1-17-8-6-12(7-9-17)10-14-11-13-4-2-3-5-15(13)16(14)18/h2-5,12,14H,6-11H2,1H3/t14-/m0/s1
- InChI Key: BPVUQMXHSAOCEZ-AWEZNQCLSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C[C@@H]1CC1CCN(C)CC1
Computed Properties
- Exact Mass: 243.16243
Experimental Properties
- Density: 1.075±0.06 g/cm3(Predicted)
- Boiling Point: 361.5±11.0 °C(Predicted)
- PSA: 20.31
- pka: 9.44±0.10(Predicted)
1H-Inden-1-one, 2,3-dihydro-2-[(1-methyl-4-piperidinyl)methyl]-, (S)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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